Cas no 1176714-94-5 (5-AMINO-2-METHYL-2H-1,4-BENZOXAZIN-3(4H)-ONE)

• Product Name: 5-AMINO-2-METHYL-2H-1,4-BENZOXAZIN-3(4H)-ONE
• CAS No: 1176714-94-5
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• CID: 4575180
• Update Time: 2025-10-18

5-AMINO-2-METHYL-2H-1,4-BENZOXAZIN-3(4H)-ONE Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-methyl-2H-1,4-benzoxazin-3(4H)-one
• 5-Amino-3,4-dihydro-2-methyl-3-oxo-2H-1,4-benzoxazine
• 2H-1,4-Benzoxazin-3(4H)-one, 5-amino-2-methyl-
• 5-AMINO-2-METHYL-2H-1,4-BENZOXAZIN-3(4H)-ONE

• Inchi： 1S/C9H10N2O2/c1-5-9(12)11-8-6(10)3-2-4-7(8)13-5/h2-5H,10H2,1H3,(H,11,12)
• InChI Key： IZKPTNINVYYROO-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC(N)=C2NC(=O)C1C

Additional information on 5-AMINO-2-METHYL-2H-1,4-BENZOXAZIN-3(4H)-ONE

Introduction to 5-AMINO-2-METHYL-2H-1,4-BENZOXAZIN-3(4H)-ONE (CAS No. 1176714-94-5)

5-AMINO-2-METHYL-2H-1,4-BENZOXAZIN-3(4H)-ONE, identified by its Chemical Abstracts Service (CAS) number 1176714-94-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This benzoxazinone derivative exhibits a unique structural framework, combining an amino group with a methyl-substituted benzoxazine core, which positions it as a promising candidate for further exploration in drug discovery and development.

The molecular structure of 5-amino-2-methyl-2H-1,4-benzoxazin-3(4H)-one features a benzoxazine ring system, which is known for its versatility in biological activities. The presence of both an amino group and a methyl substituent on the benzoxazine core introduces additional functional handles that can be exploited for modulating its pharmacological properties. This compound’s chemical profile suggests potential applications in the synthesis of novel bioactive molecules, particularly those targeting neurological and inflammatory pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 5-amino-2-methyl-2H-1,4-benzoxazin-3(4H)-one with various biological targets. Studies indicate that this compound may interact with enzymes and receptors involved in pain modulation, making it a candidate for developing therapeutic agents against chronic inflammatory conditions. Additionally, its structural motif is reminiscent of other benzoxazinone derivatives that have demonstrated efficacy in preclinical models of neurodegenerative diseases.

The synthesis of 5-amino-2-methyl-2H-1,4-benzoxazin-3(4H)-one involves multi-step organic reactions that highlight the compound’s synthetic accessibility. The introduction of the amino group at the 5-position and the methyl group at the 2-position of the benzoxazine ring can be achieved through well-established synthetic protocols, including condensation reactions and cyclization processes. These synthetic strategies ensure that 1176714-94-5 can be produced with high yield and purity, facilitating further downstream applications.

In vitro studies have begun to elucidate the pharmacological profile of 5-amino-2-methyl-2H-1,4-benzoxazin-3(4H)-one. Initial experiments suggest that this compound exhibits moderate affinity for certain enzyme targets, particularly those implicated in oxidative stress and inflammation. The amino group on the benzoxazine ring appears to play a crucial role in mediating these interactions, potentially through hydrogen bonding or salt bridge formation with acidic or basic residues on the target proteins.

Moreover, the methyl substituent at the 2-position may influence the compound’s solubility and metabolic stability, factors that are critical for its potential therapeutic utility. Comparative studies with structurally related benzoxazinones have provided insights into how modifications at these positions can fine-tune biological activity. For instance, analogs with different substituents at the 5-position have shown varying degrees of efficacy in models of pain and inflammation.

The growing interest in 5-amino-2-methyl-2H-1,4-benzoxazin-3(4H)-one is also driven by its potential as a scaffold for structure-based drug design. By leveraging high-throughput screening technologies and virtual ligand docking studies, researchers can rapidly identify derivatives with enhanced potency or selectivity. This approach aligns with contemporary trends in medicinal chemistry, where computational methods are increasingly integrated into early-stage drug discovery processes.

Future research directions may explore the pharmacokinetic properties of 1176714-94-5, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these parameters is essential for assessing its suitability for clinical translation. Additionally, investigations into its mechanism of action could reveal novel therapeutic pathways or provide insights into existing ones.

The versatility of 5-amino-2-methyl-2H-1,4-benzoxazin-3(4H)-one extends beyond its potential as an active pharmaceutical ingredient (API). Its structural features make it an attractive building block for libraries of compounds designed for high-throughput screening (HTS). Such libraries are instrumental in identifying hits that can be optimized into lead compounds through iterative rounds of medicinal chemistry intervention.

In conclusion,5-amino-2-methyl-2H-1,4-benzoxazin-3(4H)-one (CAS No. 1176714-94) represents a promising entity in pharmaceutical research due to its unique chemical structure and preliminary biological activity. Its synthesis is feasible through established organic methodologies, and ongoing studies are beginning to uncover its pharmacological potential. As computational tools continue to advance and high-throughput screening becomes more efficient,1176714 is poised to play a significant role in the discovery and development of novel therapeutic agents.